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Executive Summary
This technical guide provides a comprehensive overview of the core physical and chemical

properties of 2-Methyl-2-(4-methylphenyl)propanoic acid (CAS No. 20430-18-6). As a

substituted aromatic carboxylic acid, this compound holds relevance in synthetic organic

chemistry and as a potential building block or reference material in pharmaceutical

development. This document consolidates structural details, computed physical properties,

expected spectroscopic signatures, and key chemical reactivity. Furthermore, it outlines a

plausible synthetic pathway and standard analytical protocols, offering both foundational data

and practical insights for laboratory professionals.

Introduction and Nomenclature
2-Methyl-2-(4-methylphenyl)propanoic acid is a fine chemical intermediate characterized by

a propanoic acid moiety in which the alpha-carbon is quaternized with two methyl groups and

substituted with a p-tolyl (4-methylphenyl) group. This structure distinguishes it from more

common isomers like 2-(4-methylphenyl)propanoic acid, an impurity related to ibuprofen[1].
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Understanding its unique properties is crucial for its application in complex molecular synthesis

and for distinguishing it during analytical characterization.

Key Identifiers:

Systematic IUPAC Name: 2-methyl-2-(4-methylphenyl)propanoic acid[2]

Common Synonyms: 2-Methyl-2-(p-tolyl)propanoic acid, α,α,4-Trimethylbenzeneacetic

acid[2][3]

CAS Number: 20430-18-6[2][3][4]

Molecular Formula: C₁₁H₁₄O₂[2][3][4]

Molecular and Physical Properties
The physical properties of a compound are foundational to its handling, purification, and

formulation. While experimental data for this specific molecule is not widely published, a robust

set of computed properties provides valuable guidance for experimental design.

Molecular Structure
The structural arrangement, featuring a quaternary α-carbon, sterically hinders the carboxyl

group, which can influence its chemical reactivity compared to non-quaternary analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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